Cas no 2309553-92-0 (1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate)

• Product Name: 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate
• CAS No: 2309553-92-0
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• CID: 6030179
• PubChem ID: 134161704
• Update Time: 2025-07-17

1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate
• 2309553-92-0
• [1-[(2-hydroxy-4-methoxy-2-methylbutyl)amino]-2-methyl-1-oxopropan-2-yl] acetate
• F6571-6306
• 1-((2-hydroxy-4-methoxy-2-methylbutyl)amino)-2-methyl-1-oxopropan-2-yl acetate
• 1-[(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl]-1-methylethyl acetate
• AKOS040705062

• Inchi： 1S/C12H23NO5/c1-9(14)18-11(2,3)10(15)13-8-12(4,16)6-7-17-5/h16H,6-8H2,1-5H3,(H,13,15)
• InChI Key： FOZGWJXCVODCEL-UHFFFAOYSA-N
• SMILES： OC(C)(CCOC)CNC(C(C)(C)OC(C)=O)=O

Computed Properties

• Exact Mass: 261.15762283g/mol
• Monoisotopic Mass: 261.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate

Introduction to 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate and Its Applications in Modern Chemical Biology

1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate (CAS No: 2309553-92-0) is a compound of significant interest in the field of chemical biology, particularly in the development of novel pharmaceuticals and agrochemicals. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical pathways and its role as an intermediate in synthetic chemistry.

The molecular structure of 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate consists of a carbamoyl group linked to a 1-methylethyl moiety, with a side chain that includes a hydroxyl and a methoxy group on a 2-methylbutyl backbone. This specific arrangement of functional groups makes the compound a versatile building block for the synthesis of more complex molecules. The presence of both hydrophilic and lipophilic regions in its structure allows it to interact effectively with biological targets, making it a valuable candidate for drug design.

In recent years, there has been growing interest in the development of carbamoylated compounds due to their broad spectrum of biological activities. Carbamoyl groups are known to enhance the binding affinity and selectivity of molecules towards their target proteins, making them particularly useful in the design of enzyme inhibitors and receptor modulators. The compound 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate exemplifies this trend, as it combines the advantages of carbamoylation with the structural flexibility provided by its side chain.

One of the most compelling aspects of 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate is its potential application in the synthesis of bioactive molecules. Researchers have utilized this compound as an intermediate in the preparation of various pharmacologically active agents. For instance, it has been employed in the development of novel antiviral and anti-inflammatory drugs. The hydroxyl and methoxy groups present in its structure can be further functionalized, allowing for the creation of derivatives with enhanced biological properties.

The role of 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate in drug discovery has been further highlighted by recent studies demonstrating its efficacy in modulating key biological pathways. For example, research has shown that derivatives of this compound can inhibit the activity of certain enzymes involved in cancer progression. Additionally, its ability to interact with specific protein targets has made it a promising candidate for the development of targeted therapies. These findings underscore the importance of exploring new synthetic routes and applications for this versatile compound.

The synthesis of 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate represents another area where significant advancements have been made. Modern synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating its use in various research applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the complex framework of this molecule. These improvements in synthetic chemistry have not only made the compound more accessible but also opened up new possibilities for its application in drug development.

The impact of 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate extends beyond pharmaceutical applications; it also plays a crucial role in agrochemical research. Derivatives of this compound have been investigated for their potential as herbicides and pesticides, offering new solutions to agricultural challenges. The ability to modify its structure allows researchers to fine-tune its biological activity, making it an invaluable tool for developing environmentally friendly agrochemicals.

In conclusion, 1-(2-hydroxy-4-methoxy-2-methylbutyl)carbamoyl-1-methylethyl acetate (CAS No: 2309553-92-0) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features and functional groups make it an excellent intermediate for synthesizing bioactive molecules. Recent research highlights its role in modulating key biological pathways and its application in pharmaceuticals and agrochemicals. As synthetic chemistry continues to evolve, the applications of this compound are expected to expand, offering new opportunities for innovation and therapeutic development.